![molecular formula C12H21NO3 B6225969 tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate CAS No. 2770495-66-2](/img/no-structure.png)
tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate
Overview
Description
Tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate (TBNM) is an organic compound with a wide range of applications in the scientific research field. It is often used as a reagent in organic synthesis and as an intermediate in the synthesis of other compounds. TBNM is known for its high reactivity, low toxicity, and low cost, making it an attractive choice for researchers.
Scientific Research Applications
Tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate has a wide range of applications in scientific research, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in organic synthesis, as an intermediate in the synthesis of other compounds, and as a catalyst in chemical reactions. In addition, tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate is used in the synthesis of polymers and other materials.
Mechanism of Action
Tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate is a highly reactive compound, and its reactivity is due to its ability to form hydrogen bonds with other molecules. This allows it to easily react with other molecules, forming new compounds. In addition, tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate can act as a catalyst in certain reactions, speeding up the reaction rate and increasing the yield of the desired product.
Biochemical and Physiological Effects
tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate is not known to have any significant biochemical or physiological effects. It is considered to be a relatively non-toxic compound, and it is not known to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate has several advantages for lab experiments. It is a highly reactive compound, which allows for efficient and rapid synthesis of other compounds. In addition, it is relatively non-toxic and inexpensive, making it an attractive choice for researchers. However, tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate is highly flammable and should be handled with care.
Future Directions
There are several potential future directions for tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate research. One potential area of research is the development of new methods for the synthesis of tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate. In addition, researchers could explore the use of tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate in the synthesis of novel compounds or materials. Another potential area of research is the investigation of its mechanism of action, as this could lead to the development of new catalysts or other compounds with similar reactivity. Finally, researchers could investigate the biochemical and physiological effects of tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate, as this could lead to new applications in the pharmaceutical and agrochemical industries.
Synthesis Methods
Tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate can be synthesized using a variety of methods, including the Williamson ether synthesis, Grignard reaction, and Friedel-Crafts reaction. The Williamson ether synthesis is the most commonly used method for the synthesis of tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate, as it is relatively simple and efficient. In this method, an alkyl halide and an alcohol are reacted in the presence of an aqueous base to form an ether. The Grignard reaction is a more complex method that involves the reaction of an alkyl halide with a metal halide, such as magnesium or zinc, in an organic solvent. The Friedel-Crafts reaction is a more specialized method that involves the addition of an alkyl halide to an aromatic ring.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate involves the reaction of tert-butyl carbamate with 1-formyl-2,2-dimethylcyclopropane in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl carbamate", "1-formyl-2,2-dimethylcyclopropane", "catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a suitable solvent.", "Step 2: Add 1-formyl-2,2-dimethylcyclopropane to the solution.", "Step 3: Add the catalyst to the solution.", "Step 4: Heat the solution to a suitable temperature and stir for a suitable time.", "Step 5: Cool the solution and filter the precipitate.", "Step 6: Wash the precipitate with a suitable solvent and dry to obtain tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate." ] } | |
CAS RN |
2770495-66-2 |
Product Name |
tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate |
Molecular Formula |
C12H21NO3 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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